Cas no 455885-93-5 (N-cyclobutylhydroxylamine)

N-Cyclobutylhydroxylamine is a versatile organic compound featuring a cyclobutyl group attached to a hydroxylamine moiety. Its unique structure makes it valuable as a building block in synthetic organic chemistry, particularly for the preparation of heterocycles, pharmaceuticals, and agrochemical intermediates. The cyclobutyl ring confers steric constraints that can influence reactivity and selectivity in transformations such as nucleophilic additions or cyclizations. This compound is also useful in the synthesis of hydroxylamine derivatives, which serve as key intermediates in oxidation reactions and the formation of N–O bonds. Its stability and compatibility with various reaction conditions enhance its utility in research and industrial applications.
N-cyclobutylhydroxylamine structure
N-cyclobutylhydroxylamine structure
Product Name:N-cyclobutylhydroxylamine
CAS No:455885-93-5
MF:C4H9NO
MW:87.1203610897064
CID:3990085
PubChem ID:22630220
Update Time:2025-06-07

N-cyclobutylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanamine, N-hydroxy-
    • N-cyclobutylhydroxylamine
    • cyclobutyl amino alcohol
    • EN300-104398
    • AKOS018622703
    • 455885-93-5
    • Inchi: 1S/C4H9NO/c6-5-4-2-1-3-4/h4-6H,1-3H2
    • InChI Key: FWVWNPGJLBPKME-UHFFFAOYSA-N
    • SMILES: C1(NO)CCC1

Computed Properties

  • Exact Mass: 87.068413911Da
  • Monoisotopic Mass: 87.068413911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 42.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 32.3Ų

N-cyclobutylhydroxylamine Pricemore >>

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